Cas no 2171767-20-5 (4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol)

• Product Name: 4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol
• CAS No: 2171767-20-5
• MF: C₁₃H₂₃N₃OS
• MW: 269.406221628189
• CID: 5963136
• PubChem ID: 165601679
• Update Time: 2025-06-09

4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol
• 4-[amino(1,3-thiazol-2-yl)methyl]-2,2,6,6-tetramethylpiperidin-4-ol
• EN300-1639540
• 2171767-20-5

• Inchi： 1S/C13H23N3OS/c1-11(2)7-13(17,8-12(3,4)16-11)9(14)10-15-5-6-18-10/h5-6,9,16-17H,7-8,14H2,1-4H3
• InChI Key： XMRXCQZCRUCHMQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C1(CC(C)(C)NC(C)(C)C1)O)N

Computed Properties

• Exact Mass: 269.15618354g/mol
• Monoisotopic Mass: 269.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol

Research Brief on 4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol (CAS: 2171767-20-5)

The compound 4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol (CAS: 2171767-20-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the design of novel bioactive molecules. The presence of both a thiazole ring and a tetramethylpiperidin-4-ol moiety in its structure provides a unique combination of steric and electronic properties, making it an attractive candidate for targeting various biological pathways. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases, with promising preliminary results.

One of the most notable advancements in the study of this compound is its synthesis via a multi-step organic reaction pathway, which has been optimized for high yield and purity. The synthetic route involves the condensation of 2-aminothiazole derivatives with appropriately functionalized piperidine precursors, followed by selective oxidation and amination steps. Recent publications have reported improvements in the scalability and reproducibility of this synthesis, which is critical for further preclinical and clinical development.

In terms of biological activity, 4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol has demonstrated significant potency in vitro against a range of molecular targets. For instance, it has shown inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), enzymes that play pivotal roles in inflammation and immune response. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and immunomodulatory agents.

Furthermore, recent in vivo studies have provided evidence of the compound's efficacy in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and exhibit neuroprotective effects has been attributed to its unique physicochemical properties, including its lipophilicity and molecular weight. These properties make it a promising candidate for further investigation in the context of central nervous system disorders.

Despite these encouraging results, challenges remain in the development of 4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. However, the compound's broad spectrum of biological activities and its structural versatility provide a solid foundation for ongoing research efforts.

In conclusion, 4-amino(1,3-thiazol-2-yl)methyl-2,2,6,6-tetramethylpiperidin-4-ol (CAS: 2171767-20-5) represents a promising avenue for drug discovery, with potential applications in inflammation, neurodegeneration, and beyond. Continued research into its mechanism of action, structure-activity relationships, and pharmacokinetic properties will be essential for translating these findings into clinically viable therapeutics. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its therapeutic potential.